Unii-qhk6Z47gtg
Overview
Description
“Unii-qhk6Z47gtg” is associated with a substance known as TB-500 . TB-500 is a synthetically made version of TB4 that facilitates healing and recovery by helping build new blood vessels, muscle tissue fibers, blood cells, and facilitating cell migration . It acts on the muscular system and has anabolic properties . TB-500 is primarily used for race animals like horses and dogs .
Scientific Research Applications
Nanoparticle Synthesis and Electronics
Advancements in nanoparticle synthesis are pivotal in chemical research, significantly impacting the electronics industry. Innovations in semiconducting materials have propelled the transition from vacuum tubes to modern microchips, underscoring the synergy between scientific discovery and technological development (Cushing, Kolesnichenko, & O'Connor, 2004).
Educational Programs for Research Translation
The translation of basic scientific research into practical innovations is crucial for societal advancement. Organizations like the National Collegiate Inventors and Innovators Alliance facilitate this process by providing education and funding for STEM innovation and entrepreneurship, thereby fostering the creation of socially beneficial businesses (Giordan, Shartrand, Steig, & Weilerstein, 2011).
Collaborative Working Environments
The development of large scientific applications often involves geographically dispersed teams. Collaborative working environments, utilizing various tools and software, enable remote development and data sharing. This approach is exemplified by the Unified Air Pollution Model (UNI-DEM), which is continuously developed and experimented with by different institutes in Europe (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).
Time Budget Research
The Multinational Comparative Time Budget Research Project, directed by Alexander Szlai, is a notable endeavor in social sciences. It involves parallel surveys across various institutes, providing insights into time allocation among different populations (Szalai, 1966).
Protein Sequence Knowledgebase
The Universal Protein Resource (UniProt) supports biological research by maintaining a comprehensive protein sequence knowledgebase. It offers classified, annotated protein sequences with extensive cross-references, enhancing research capabilities in various scientific fields (Morgat et al., 2010).
Enhancing Scientific and Technical Achievement Transformation
Universities play a critical role in transforming scientific and technical achievements into practical applications, bolstering national economic construction. This involves leveraging their resources to develop cost-effective scientific and technological industries (Tuo Xian-guo, 2004).
University Nanosat Program
The University Nanosat Program demonstrates the partnership of government and academia in satellite programs. It emphasizes the training of aerospace professionals and the incorporation of advanced technologies, such as MEMS and distributed architectures, in aerospace institutions (Hunyadi, Ganley, Peffer, & Kumashiro, 2004).
properties
IUPAC Name |
(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-4-methylpentanoyl]amino]-6-aminohexanoyl]amino]-6-aminohexanoyl]amino]-3-hydroxybutanoyl]amino]-4-carboxybutanoyl]amino]-3-hydroxybutanoyl]amino]-5-amino-5-oxopentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C38H68N10O14/c1-19(2)18-27(42-22(5)51)35(58)44-23(10-6-8-16-39)32(55)43-24(11-7-9-17-40)33(56)47-30(20(3)49)36(59)45-25(13-15-29(53)54)34(57)48-31(21(4)50)37(60)46-26(38(61)62)12-14-28(41)52/h19-21,23-27,30-31,49-50H,6-18,39-40H2,1-5H3,(H2,41,52)(H,42,51)(H,43,55)(H,44,58)(H,45,59)(H,46,60)(H,47,56)(H,48,57)(H,53,54)(H,61,62)/t20-,21-,23+,24+,25+,26+,27+,30+,31+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADKDNDYYIZUVCZ-ZQNQAVPYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)NC(CCCCN)C(=O)NC(CCCCN)C(=O)NC(C(C)O)C(=O)NC(CCC(=O)O)C(=O)NC(C(C)O)C(=O)NC(CCC(=O)N)C(=O)O)NC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]([C@@H](C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H](CCC(=O)N)C(=O)O)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC(C)C)NC(=O)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C38H68N10O14 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
889.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
885340-08-9 |
Source
|
| Record name | TB-500 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0885340089 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3S)-3-[[(2S,3R)-2-Acetamido-3-hydroxybutanoyl]amino]-4-[[(2S)-1-amino-5-[(1-amino-2-fluoroethylidene)amino]-1-oxopentan-2-yl]amino]-4-oxobutanoic acid](/img/structure/B612448.png)
